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Compound of Interest
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Compound Name: ((hydroxyimino)methyl)phenyl)bor
onic acid

CAS No.: 859160-67-1

Cat. No.: B1398729

Get Quote

\ J

Product: 2-Formylphenylboronic Acid (CAS: 40138-16-7) Synonyms: 2-Boronobenzaldehyde;
o-Formylbenzeneboronic acid; Benzoxaborole (cyclic form) Support Level: Advanced / R&DJ[1]

Introduction: The "Chameleon" Molecule

Welcome to the technical support center for 2-Formylphenylboronic Acid (2-FPBA). If you are
experiencing solubility issues or inconsistent reactivity, you are likely battling this molecule's
unique ability to shapeshift.[1]

Unlike standard phenylboronic acids, 2-FPBA possesses an aldehyde group at the ortho
position.[1] This proximity allows the boronic acid moiety to cyclize with the carbonyl oxygen,
forming a hemiacetal known as 1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole (or simply
benzoxaborole).[1]

Crucial Insight: In solution, your compound exists in a dynamic equilibrium between the Open
Form (aldehyde) and the Closed Form (benzoxaborole). This equilibrium is the root cause of
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most solubility and reactivity anomalies.

Part 1: Solubility & Dissolution Troubleshooting
Visual Troubleshooting Guide

The following decision tree helps you select the correct dissolution strategy based on your

application.

START: 2-FPBA Solid

Select Application

Organic Synthesis
(Suzuki/Heck)

j

Preferred Solvents:
MeOH, DMSO, DMF, THF

Bioconjugation / Aqueous

Direct addition to Water?

f ppt persists Low Solubility (<10mM)
Cloudy? Heat to 40°C
(Cyclic form breaks) Check pH

pH <7

Add mild base (NaHCO3)

to pH 8-9

Forms Anion

Soluble Boronate Anion
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Figure 1: Decision tree for solubilizing 2-FPBA based on solvent system and application.

Frequently Asked Questions: Solubility

Q: I dissolved 2-FPBA in DMSO, but when | added it to my aqueous buffer, it precipitated
immediately. Why? A: This is a "Crash-Out" event caused by the hydrophobic nature of the
cyclic benzoxaborole form.[1]

e Mechanism: In pure DMSO, the equilibrium may favor the open form or a solvated species.
When diluted into water at neutral or acidic pH (pH < 7), the molecule rapidly cyclizes into
the benzoxaborole form, which is less soluble in water than the ionized boronate form.

o Solution: Ensure your aqueous buffer is at pH 8.0-9.0before adding the DMSO stock.[1] At
this pH, the boron atom ionizes (becoming tetrahedral,

), which significantly increases water solubility and prevents precipitation.
Q: Can | use Tris or HEPES buffer? A:Avoid Tris (Tris(hydroxymethyl)aminomethane).

e Reason: Tris contains a 1,2-diol (and 1,3-diol) motif.[1] Boronic acids bind reversibly but
strongly to diols to form cyclic boronate esters.[1] This will sequester your 2-FPBA, changing
its reactivity and effective concentration.[1]

 Recommended Buffers: Phosphate (PBS), Carbonate, or HEPES (though HEPES can
sometimes interact weakly, it is generally safer than Tris).[1]

Q: What is the maximum solubility?

DMSO/DMF: > 100 mM (High).[1]

Methanol: > 50 mM (Good).[1]

Water (pH 7): Low (< 10 mM, variable due to cyclization).

Water (pH 9): Moderate to High (forms boronate salt).
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Part 2: The Benzoxaborole Equilibrium (Advanced
Chemistry)

Understanding the speciation of 2-FPBA is critical for interpreting NMR data and reaction

outcomes.[1]

Closed Form
Spontaneous (Benzoxaborole) pH > pKa
‘&' Dominant at Neutral pH | Ring Opening
Open Form pH > pKa (~8.2) \ Boronate Anion
(Aldehyde + Boronic Acid) |«¢— + OH- _»| (Tetrahedral)
Reactive in Suzuki Soluble Species

Click to download full resolution via product page

Figure 2: Speciation of 2-FPBA. The closed benzoxaborole form is often the "resting state" in
neutral solution, masking the aldehyde.

Technical Deep Dive

e pKa: The pKa of 2-FPBA is approximately 8.2 [1].[1] However, the acidity of the
benzoxaborole form can be higher (lower pKa) due to ring strain.

* NMR Confusion: If you take an NMR in wet DMSO or CD30D, you may see broadened
peaks or dual sets of peaks.[1] This is not impurity; it is the tautomeric exchange between
the open aldehyde and the closed hemiacetal.

Part 3: Reaction Optimization (Suzuki-Miyaura)

Q: My Suzuki coupling yield is low (<20%). | suspect the catalyst is dead, but it works with
other substrates. A: The issue is likely Protodeboronation or Cyclic Stability.

e Protodeboronation:Ortho-substituted boronic acids are prone to losing the boron group
entirely (replaced by H) under basic conditions and high heat.[1]
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o Fix: Lower the reaction temperature (try 60°C instead of 80-100°C). Use a milder base like
K3PO4 or Cs2C0O3 instead of NaOH/KOH.

o Cyclization Inhibition: The closed benzoxaborole form is less prone to transmetallation (the
step where Boron transfers the organic group to Palladium).

o Fix: You must shift the equilibrium to the open/anionic form. Ensure your base strength is
sufficient to ionize the boron (pH > 8.5) but not so strong that it destroys the aldehyde
(Cannizzaro reaction).

Recommended Protocol for 2-FPBA Coupling:

Solvent: DME/Water (2:1) or Dioxane/Water (4:1).

Base: K2CO3 (2.0 equiv) or K3PO4 (2.0 equiv).[1]

Catalyst: Pd(dppf)CI2 (robust) or Pd(PPh3)4.

Temperature: 60—70°C.

Additive: If reaction is sluggish, add 1-2 drops of Glycerol.

o Why? Glycerol forms a boronate ester that can sometimes solubilize the boron species
and protect it from protodeboronation, while still allowing transmetallation.

Part 4: Storage & Stability

Q: The powder turned from white/pale yellow to brown. Is it usable? A:No. Brown discoloration
indicates oxidation of the aldehyde or polymerization.

» Boronic acids are air-sensitive. They can oxidize to phenols (C-B bond cleavage) or form
anhydrides (boroxines).[1]

e The Aldehyde is vulnerable. It can auto-oxidize to the carboxylic acid (2-
carboxyphenylboronic acid).[1]

Storage Protocol:
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o Temperature: 2—8°C (Refrigerate).

o Atmosphere: Flush with Nitrogen or Argon after use.[1]

» Container: Tightly sealed. If storing for >1 month, wrap the cap in Parafilm.[1]

Summary of Physicochemical Properties

Property Value / Behavior Implication for User
Molecular Weight 149.94 g/mol Calculation basis.[1][2][3]
] Buffer pH must be >8.5 for full

pKa ~8.2 (Predicted) [1] N

aqueous solubility.[1]
Water Solubility pH-dependent Low at pH 7; High at pH > 9.[1]

) ] ] "Masks" the aldehyde in

Dominant Species Benzoxaborole (Cyclic) ]

neutral solution.

) o ] Do NOT use Tris or sugar-

Diol Affinity High o

containing buffers.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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